2-(4-(Difluoromethoxy)phenyl)-2-methylpropan-1-ol

• Molecular Formula: C11H14F2O2
• Molecular Weight: 216.22 g/mol
• IUPAC Name: 2-[4-(difluoromethoxy)phenyl]-2-methylpropan-1-ol
• InChI: InChI=1S/C11H14F2O2/c1-11(2,7-14)8-3-5-9(6-4-8)15-10(12)13/h3-6,10,14H,7H2,1-2H3
• InChI Key: FHCYIKLYAHPLHL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)C1=CC=C(C=C1)OC(F)F

Description

2-(4-(Difluoromethoxy)phenyl)-2-methylpropan-1-ol is an organic compound with the molecular formula C10H13F2O2 It is characterized by the presence of a difluoromethoxy group attached to a phenyl ring, which is further connected to a methylpropyl alcohol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-(Difluoromethoxy)phenyl)-2-methylpropan-1-ol can be achieved through several methods. One common approach involves the reaction of 4-difluoromethoxybenzaldehyde with a suitable Grignard reagent, followed by hydrolysis to yield the desired alcohol. The reaction conditions typically involve the use of anhydrous solvents and inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

On an industrial scale, the production of this compound may involve the use of continuous flow reactors to ensure consistent quality and yield. The process may also incorporate advanced purification techniques such as distillation and crystallization to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(4-(Difluoromethoxy)phenyl)-2-methylpropan-1-ol undergoes various chemical reactions, including:

Oxidation: The alcohol group can be oxidized to form the corresponding ketone or carboxylic acid.

Reduction: The compound can be reduced to form the corresponding alkane.

Substitution: The difluoromethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents such as halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 2-(4-Difluoromethoxyphenyl)-2-methylpropanone or 2-(4-Difluoromethoxyphenyl)-2-methylpropanoic acid.

Reduction: Formation of 2-(4-Difluoromethoxyphenyl)-2-methylpropane.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-(4-(Difluoromethoxy)phenyl)-2-methylpropan-1-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-(4-(Difluoromethoxy)phenyl)-2-methylpropan-1-ol exerts its effects involves interactions with specific molecular targets. The difluoromethoxy group can influence the compound’s lipophilicity and stability, affecting its binding to enzymes and receptors. The alcohol moiety can participate in hydrogen bonding, further modulating its activity.

Comparison with Similar Compounds

Similar Compounds

• 4-(Difluoromethoxy)phenylmethanol
• 2-(Difluoromethoxy)phenyl isothiocyanate

Uniqueness

2-(4-(Difluoromethoxy)phenyl)-2-methylpropan-1-ol is unique due to the presence of both a difluoromethoxy group and a methylpropyl alcohol moiety. This combination imparts distinct chemical and physical properties, making it valuable for specific applications in research and industry.